Cas no 50823-28-4 (Adenosine, 2-(octylthio)-)

• Product Name: Adenosine, 2-(octylthio)-
• CAS No: 50823-28-4
• MF: C₁₈H₂₉N₅O₄S
• MW: 411.518962621689
• CID: 364001
• PubChem ID: 15573130
• Update Time: 2025-04-19

Adenosine, 2-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(octylthio)-
• (2R,3R,4S,5R)-2-(6-amino-2-octylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• DTXSID30574623
• (2R,3R,4S,5R)-2-(6-Amino-2-(octylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 2-(Octylsulfanyl)adenosine
• 50823-28-4

• Inchi： 1S/C18H29N5O4S/c1-2-3-4-5-6-7-8-28-18-21-15(19)12-16(22-18)23(10-20-12)17-14(26)13(25)11(9-24)27-17/h10-11,13-14,17,24-26H,2-9H2,1H3,(H2,19,21,22)/t11-,13-,14-,17-/m1/s1
• InChI Key： VBBLQQKGCXXUQV-LSCFUAHRSA-N
• SMILES： S(CCCCCCCC)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 411.19427
• Monoisotopic Mass: 411.19402560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 165Ų

Experimental Properties

• PSA: 139.54